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Abstract
This technical guide provides a comprehensive overview of 3-Phenylbenzylamine, a

biphenylmethanamine derivative with applications in pharmaceutical and chemical synthesis.

Due to a notable absence of dedicated historical and detailed experimental literature on this

specific isomer, this document compiles available physicochemical data and presents plausible

synthetic routes based on established chemical principles for benzylamines. This guide offers

detailed, representative experimental protocols for the synthesis of 3-Phenylbenzylamine via

the reduction of 3-phenylbenzonitrile and the reductive amination of 3-phenylbenzaldehyde.

Furthermore, it discusses the potential applications of this compound in drug discovery and

materials science, serving as a foundational resource for researchers in the field.

Introduction
3-Phenylbenzylamine, also known as 3-(aminomethyl)biphenyl or 3-biphenylmethanamine, is

an organic compound featuring a benzylamine core with a phenyl substituent at the meta

position. Its structural motif is of interest in medicinal chemistry and materials science, where

the biphenyl scaffold can impart unique pharmacological or material properties. The amine

functionality serves as a key synthetic handle for further molecular elaboration.
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Despite its commercial availability as a research chemical, a detailed account of the discovery

and developmental history of 3-Phenylbenzylamine is not readily available in the public

domain. It is primarily utilized as a building block in the synthesis of more complex molecules,

particularly in the development of pharmaceuticals targeting neurological disorders and as an

intermediate for specialty chemicals and polymers.[1]

Physicochemical Properties
The known physicochemical properties of 3-Phenylbenzylamine are summarized in the table

below. It is important to note that comprehensive analytical data for this compound is not

consistently provided by commercial suppliers.

Property Value Reference(s)

Molecular Formula C₁₃H₁₃N

Molecular Weight 183.25 g/mol

Appearance Solid

Melting Point 28 °C [2]

Boiling Point 128 °C [2]

Density (Predicted) 1.048±0.06 g/cm³ [2]

Storage Temperature 2–8 °C (under inert gas) [2]

Synthesis of 3-Phenylbenzylamine
While specific literature detailing the synthesis of 3-Phenylbenzylamine is scarce, two primary

and reliable synthetic routes for benzylamines can be proposed: the reduction of the

corresponding nitrile and the reductive amination of the corresponding aldehyde.

Route 1: Reduction of 3-Phenylbenzonitrile
This approach involves the chemical reduction of the nitrile group of 3-phenylbenzonitrile to the

primary amine. This is a common and effective method for the synthesis of benzylamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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